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Compound of Interest

Compound Name: Ethyl 2-phenylacrylate

Cat. No.: B130734 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of Ethyl 2-phenylacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 2-
phenylacrylate (CAS No. 22286-82-4), a common reagent in organic synthesis. Adherence to

these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. Below is a summary of key data for Ethyl 2-phenylacrylate.
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₂ [1][2][3]

Molecular Weight 176.21 g/mol [1][2][3][4]

Appearance Colorless liquid [2]

Boiling Point 123-125 °C at 16 mmHg [5]

Purity ≥97% [2][3]

Storage Temperature

Store in a cool, dry place. Inert

atmosphere, store in freezer,

under -20°C.

[5]

Safety and Hazards
Ethyl 2-phenylacrylate is classified as a hazardous substance. Understanding its specific

hazards is the first step in safe handling.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2 alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

3 alt text Warning

H335: May

cause respiratory

irritation

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard

2 alt text -

H411: Toxic to

aquatic life with

long lasting

effects

Source:[1]

Precautionary Statements
The following precautionary statements are recommended when handling Ethyl 2-
phenylacrylate:
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Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P273 Avoid release to the environment.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P391 Collect spillage.

Storage

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.
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P405 Store locked up.

Disposal

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Source:[1][6]

Safe Handling and Storage
Proper handling and storage practices are essential to minimize exposure and prevent

accidents.

Preparation

Handling Storage & Disposal

Read SDS and Understand Hazards Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood) Dispense Carefully Avoid Inhaling Vapors

Avoid Skin and Eye Contact

Keep Container Tightly Closed Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations

Separate from Incompatible Materials

Click to download full resolution via product page

Safe Handling Workflow for Ethyl 2-phenylacrylate.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.[7]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[7]

Change gloves immediately if they become contaminated.
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Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with an organic vapor cartridge.[7]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Provide an eyewash station and safety shower in the immediate work area.[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, peroxides, strong alkalis, and

polymerization initiators.[7][8]

The product may polymerize when exposed to light.[8]

For long-term storage, keep in an inert atmosphere and in a freezer at temperatures under

-20°C.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Type of Exposure

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Wash Skin with Soap and Water

Eye Contact

Rinse Cautiously with Water for at least 15 minutes

Ingestion

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency First Aid Response Workflow.

Inhalation: Remove the individual to fresh air at once.[9] If breathing has stopped, perform

artificial respiration.[9] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water.[9] If skin irritation persists, get medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and

easy to do so.[6] Get medical attention immediately.

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, give one or two glasses of

water to dilute the chemical.[8] Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Fire Fighting Measures
While specific flash point data for Ethyl 2-phenylacrylate is not readily available in the

provided results, it should be treated as a combustible liquid.
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Measure Recommendation

Suitable Extinguishing Media
Dry chemical, CO₂, water spray, or alcohol-

resistant foam.[8]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.[10]

Specific Hazards

Vapors may form explosive mixtures with air.

Vapors are heavier than air and may travel to a

source of ignition and flash back.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Spill and Leak Procedures
Personal Precautions: Evacuate unnecessary personnel.[10] Eliminate all ignition sources.[8]

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[8] Use non-sparking tools.[8]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of it down the drain.[11] Disposal must be handled

by a licensed hazardous waste disposal company.[11]

Experimental Protocols
While detailed, specific experimental protocols for safety testing of Ethyl 2-phenylacrylate are

not provided in the search results, the safety data is derived from standardized tests. For

instance:
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Skin Irritation/Corrosion: Typically determined using in vivo (e.g., rabbit skin irritation tests) or

in vitro models that assess the potential of a substance to cause reversible inflammatory

changes to the skin.

Eye Irritation/Damage: Assessed through methods like the Bovine Corneal Opacity and

Permeability (BCOP) test or the traditional Draize rabbit eye test to evaluate the potential for

a substance to cause reversible or irreversible eye damage.

Toxicity: Acute toxicity is often determined via oral, dermal, and inhalation routes in animal

models (e.g., rats or mice) to establish LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) values.

For researchers needing to conduct such tests, it is recommended to follow established OECD

(Organisation for Economic Co-operation and Development) or EPA (Environmental Protection

Agency) guidelines for chemical safety testing.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS). Always refer to the specific MSDS provided by the supplier for the

most accurate and up-to-date information. All laboratory personnel should be trained in the

proper handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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